Cas no 135-58-0 (Mesulfen)

Mesulfen structure
Mesulfen structure
Product Name:Mesulfen
CAS No:135-58-0
MF:C14H12S2
MW:244.375081062317
MDL:MFCD00046937
CID:36347
Update Time:2026-05-14

Mesulfen Chemical and Physical Properties

Names and Identifiers

    • Mesulfen
    • 2,7-Dimethylthianthrene
    • Mesulphen
    • 2,7-Dimethyl-thianthren
    • Cutilen
    • Mitigal
    • Neosulfine
    • Odylen
    • Peligal
    • Soufrol
    • Sudermo
    • THIANTHOL
    • MDL: MFCD00046937
    • Inchi: 1S/C14H12S2/c1-9-3-5-11-13(7-9)15-12-6-4-10(2)8-14(12)16-11/h3-8H,1-2H3
    • InChI Key: AHXDSVSZEZHDLV-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)SC3=C(C=CC(=C3)C)S2

Computed Properties

  • Exact Mass: 244.03800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.2773 (rough estimate)
  • Melting Point: 123°
  • Boiling Point: bp3 184°; bp14 228-231°
  • Refractive Index: 1.6210 (estimate)
  • PSA: 50.60000
  • LogP: 4.91920

Mesulfen Security Information

  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:3
  • Safety Instruction: S26; S61; S24/25
  • Hazardous Material Identification: Xi N O
  • Risk Phrases:R36/37/38; R51/53

Mesulfen Customs Data

  • HS CODE:29036990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Mesulfen Pricemore >>

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Mesulfen Production Method

Production Method 1

Reaction Conditions
1.1 3 d, 380 °C
1.2 Solvents: Diethyl ether ;  overnight, rt
1.3 Solvents: Water
Reference
Part I: Smiles rearrangement in the formation of dimethylthianthrenes. Part II: Approaches to the synthesis of selagine
Zimmerman, Mary Prislopski, 1977, , ,

Mesulfen Raw materials

Mesulfen Preparation Products

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